1-Methyl-3-nitro-1H-pyrazole
Overview
Description
1-Methyl-3-nitro-1H-pyrazole is a chemical compound with the molecular weight of 127.1 . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
Pyrazoles can be synthesized through various methods. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions . A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles .Chemical Reactions Analysis
Pyrazoles can undergo various chemical reactions. For example, they can react with Li+, Na+, and K+ . They can also undergo thermal decomposition, leading to the release of irritating gases and vapors .Physical And Chemical Properties Analysis
1-Methyl-3-nitro-1H-pyrazole is a solid at room temperature . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Organic Synthesis
“1-Methyl-3-nitro-1H-pyrazole” is an important raw material and intermediate used in organic synthesis . It plays a crucial role in the synthesis of various complex organic compounds .
Pharmaceuticals
Pyrazole derivatives, including “1-Methyl-3-nitro-1H-pyrazole”, have been extensively used in the pharmaceutical industry . They exhibit diverse biological activities, such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Agrochemicals
In the agrochemical industry, “1-Methyl-3-nitro-1H-pyrazole” is used as an intermediate for the synthesis of various agrochemicals . These compounds help in controlling pests and improving crop yield.
Dye Industry
“1-Methyl-3-nitro-1H-pyrazole” is also used in the dye industry . It serves as a key ingredient in the production of various dyes.
Crystallography
The crystal structure of “1-Methyl-3-nitro-1H-pyrazole” derivatives has been studied for their potential applications in crystallography . Understanding the crystal structure of these compounds can provide valuable insights into their properties and potential applications.
Catalysts
Pyrazole derivatives, including “1-Methyl-3-nitro-1H-pyrazole”, have been used as catalysts in various chemical reactions . They can enhance the reaction rate and improve the yield of the desired products.
Eco-friendly Synthesis
The synthesis of “1-Methyl-3-nitro-1H-pyrazole” derivatives can be carried out using eco-friendly methods . For instance, the use of resinous, nontoxic, thermally stable, and cost-effective Amberlyst-70 as a heterogeneous catalyst offers a simple reaction workup, presenting valuable eco-friendly attributes .
Transition Metal Complexes
Pyrazoles, including “1-Methyl-3-nitro-1H-pyrazole”, have been used to form transition metal complexes . These complexes have a wide range of applications in catalysis, magnetism, and luminescence .
Mechanism of Action
Safety and Hazards
Future Directions
Pyrazoles, including 1-Methyl-3-nitro-1H-pyrazole, have a wide range of applications in various sectors such as technology, medicine, and agriculture . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
properties
IUPAC Name |
1-methyl-3-nitropyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c1-6-3-2-4(5-6)7(8)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLAQNTBUXCCZHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40202561 |
Source
|
| Record name | 1-Methyl-3-nitropyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40202561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-nitro-1H-pyrazole | |
CAS RN |
54210-32-1 |
Source
|
| Record name | 1-Methyl-3-nitropyrazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054210321 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Methyl-3-nitropyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40202561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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